Cas no 1344811-09-1 (1-{3-(methylamino)methylpyrrolidin-1-yl}hexa-2,4-dien-1-one)

• Product Name: 1-{3-(methylamino)methylpyrrolidin-1-yl}hexa-2,4-dien-1-one
• CAS No: 1344811-09-1
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 5188710
• PubChem ID: 63264130
• Update Time: 2025-11-02

1-{3-(methylamino)methylpyrrolidin-1-yl}hexa-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadien-1-one, 1-[3-[(methylamino)methyl]-1-pyrrolidinyl]-
• 1-(3-((Methylamino)methyl)pyrrolidin-1-yl)hexa-2,4-dien-1-one
• 1-{3-(methylamino)methylpyrrolidin-1-yl}hexa-2,4-dien-1-one

• Inchi： 1S/C12H20N2O/c1-3-4-5-6-12(15)14-8-7-11(10-14)9-13-2/h3-6,11,13H,7-10H2,1-2H3
• InChI Key： KPIYELOGKQVWBB-UHFFFAOYSA-N
• SMILES： C(N1CCC(CNC)C1)(=O)C=CC=CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines

Additional information on 1-{3-(methylamino)methylpyrrolidin-1-yl}hexa-2,4-dien-1-one

Comprehensive Overview of 1-{3-(methylamino)methylpyrrolidin-1-yl}hexa-2,4-dien-1-one (CAS No. 1344811-09-1)

1-{3-(methylamino)methylpyrrolidin-1-yl}hexa-2,4-dien-1-one (CAS No. 1344811-09-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique structural framework combining a pyrrolidine ring with a hexadienone moiety, making it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a building block for bioactive molecules due to its versatile reactivity and functional groups.

The compound's chemical properties include a molecular weight of approximately 208.28 g/mol and a distinct conjugated diene system, which contributes to its reactivity in various synthetic pathways. Its methylamino substituent enhances its solubility in polar solvents, making it suitable for diverse laboratory applications. Recent studies have explored its role in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators, aligning with the growing demand for novel therapeutic agents in areas like oncology and neurology.

In the context of market trends, 1-{3-(methylamino)methylpyrrolidin-1-yl}hexa-2,4-dien-1-one is increasingly sought after by pharmaceutical companies and academic institutions. The rise of AI-driven drug discovery has further amplified interest in such compounds, as computational models predict their utility in targeting specific biological pathways. This aligns with frequent search queries like "pyrrolidine derivatives in drug development" and "hexadienone applications in pharmaceuticals," reflecting the compound's relevance in current research.

From a synthetic chemistry perspective, the compound's preparation typically involves multi-step organic reactions, including Mannich-type condensations and Michael additions. Its stability under standard laboratory conditions makes it a practical intermediate for further derivatization. Researchers often highlight its compatibility with green chemistry principles, as modern synthetic routes aim to minimize waste and energy consumption—a topic frequently searched in relation to sustainable chemical practices.

The analytical characterization of 1-{3-(methylamino)methylpyrrolidin-1-yl}hexa-2,4-dien-1-one relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm its structural integrity and purity, which are critical for reproducible research outcomes. Notably, the compound's UV-visible absorption profile has been studied for potential applications in photochemical research, another area gaining traction in material science circles.

Looking ahead, the compound's versatility positions it as a candidate for addressing global health challenges, including the need for new antimicrobial agents and targeted therapies. Its structural features resonate with current investigations into small-molecule therapeutics, a frequently searched topic in biomedical literature. As research continues, 1-{3-(methylamino)methylpyrrolidin-1-yl}hexa-2,4-dien-1-one may emerge as a key player in next-generation drug design, particularly in personalized medicine approaches.

For laboratories handling this compound, proper storage conditions (typically under inert atmosphere at low temperatures) and safety protocols are essential to maintain its stability. While not classified as hazardous under standard regulations, prudent handling aligns with broader industry trends toward responsible chemical management—a subject increasingly emphasized in professional forums and search queries.

In summary, 1-{3-(methylamino)methylpyrrolidin-1-yl}hexa-2,4-dien-1-one represents a fascinating intersection of structural complexity and practical utility in modern chemistry. Its ongoing study contributes to multiple scientific disciplines while addressing contemporary needs in healthcare and technology development. The compound's trajectory mirrors the broader shift toward precision chemistry in both academic and industrial settings.